![molecular formula C17H20N2O3S B2740251 Ethyl 2-(cyclohexylcarbonylamino)benzothiazole-6-carboxylate CAS No. 294656-33-0](/img/structure/B2740251.png)
Ethyl 2-(cyclohexylcarbonylamino)benzothiazole-6-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 2-(cyclohexylcarbonylamino)benzothiazole-6-carboxylate, also known as ECB, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. ECB belongs to the class of benzothiazole derivatives, which have been extensively studied for their diverse biological activities.
Scientific Research Applications
- Ethyl 2-(cyclohexylcarbonylamino)benzothiazole-6-carboxylate derivatives have been investigated for their anticancer potential. Researchers have explored their synthesis and evaluated their efficacy against cancer cell lines . Further studies could focus on understanding their mechanism of action and optimizing their activity.
- The compound’s benzothiazole moiety suggests potential antimicrobial and antifungal properties. Researchers have synthesized related benzothiazolamides with high yields and demonstrated their activity . Investigating the structure-activity relationship and exploring novel derivatives could enhance their effectiveness.
Anticancer Properties
Antimicrobial and Antifungal Activity
Mechanism of Action
Target of Action
Benzothiazole derivatives, a class of compounds to which this molecule belongs, have been reported to exhibit a wide range of biological activities and medicinal applications . They are known to interact with various enzymes such as dihydroorotase, DNA gyrase, uridine diphosphate-n-acetyl enol pyruvyl glucosamine reductase (MurB), peptide deformylase, aldose reductase, casdihydrofolate reductase, enoyl acyl carrier protein reductase, dialkylglycine decarboxylase, dehydrosqualene synthase, dihydropteroate synthase and tyrosine kinase .
Mode of Action
Benzothiazole derivatives are known to inhibit the aforementioned enzymes, thereby disrupting the normal functioning of the cell .
Biochemical Pathways
Given the wide range of enzymes that benzothiazole derivatives are known to inhibit, it can be inferred that multiple biochemical pathways could potentially be affected .
Result of Action
Given the wide range of biological activities exhibited by benzothiazole derivatives, it can be inferred that the compound could potentially have significant effects at the molecular and cellular levels .
properties
IUPAC Name |
ethyl 2-(cyclohexanecarbonylamino)-1,3-benzothiazole-6-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N2O3S/c1-2-22-16(21)12-8-9-13-14(10-12)23-17(18-13)19-15(20)11-6-4-3-5-7-11/h8-11H,2-7H2,1H3,(H,18,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OQCLBKIRKQBBOQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC2=C(C=C1)N=C(S2)NC(=O)C3CCCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 2-(cyclohexylcarbonylamino)benzothiazole-6-carboxylate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.